![molecular formula C11H21NO4 B6228011 2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid CAS No. 158979-32-9](/img/no-structure.png)
2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid
Description
The compound “2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid” is a complex organic molecule. It contains a butan-2-yl group, a tert-butoxy carbonyl group, and an amino acetic acid group . The tert-butoxycarbonyl (BOC) group is a protecting group used in organic synthesis .
Synthesis Analysis
The synthesis of compounds with tert-butoxycarbonyl (BOC) groups typically involves the use of di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The BOC group can be added to amines under aqueous conditions . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a butan-2-yl group attached to a carbonyl group, which is in turn attached to an amino group. This amino group is connected to an acetic acid group .Chemical Reactions Analysis
The BOC group in the compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid involves the protection of the amine group, followed by alkylation and deprotection to yield the final product.", "Starting Materials": [ "Butan-2-ol", "Tert-butyl carbamate", "Sodium hydride", "Bromoacetic acid", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with butan-2-ol in the presence of sodium hydride to yield tert-butyl (2-hydroxybutan-2-yl)carbamate.", "Step 2: Alkylation of the protected amine group by reacting tert-butyl (2-hydroxybutan-2-yl)carbamate with bromoacetic acid in the presence of diethyl ether and hydrochloric acid to yield 2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid.", "Step 3: Deprotection of the tert-butoxy group by reacting 2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid with sodium hydroxide in methanol to yield the final product, 2-[(butan-2-yl)amino]acetic acid." ] } | |
CAS RN |
158979-32-9 |
Product Name |
2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]acetic acid |
Molecular Formula |
C11H21NO4 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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